Cas no 1016530-34-9 ((2-Ethoxyphenyl)methanethiol)

• Product Name: (2-Ethoxyphenyl)methanethiol
• CAS No: 1016530-34-9
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 5737186
• PubChem ID: 24689223
• Update Time: 2025-11-05

(2-Ethoxyphenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• 1016530-34-9
• CS-0356146
• EN300-1085539
• (2-ethoxyphenyl)methanethiol
• AKOS000169548
• SCHEMBL9168971
• Benzenemethanethiol, 2-ethoxy-
• (2-Ethoxyphenyl)methanethiol

• Inchi： 1S/C9H12OS/c1-2-10-9-6-4-3-5-8(9)7-11/h3-6,11H,2,7H2,1H3
• InChI Key： YPFBEIHOJRCUCR-UHFFFAOYSA-N
• SMILES： SCC1C=CC=CC=1OCC

Computed Properties

• Exact Mass: 168.06088618g/mol
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 10.2Ų

Experimental Properties

• Density: 1.049±0.06 g/cm3(Predicted)
• Boiling Point: 251.7±15.0 °C(Predicted)
• pka: 9.74±0.10(Predicted)

Additional information on (2-Ethoxyphenyl)methanethiol

Introduction to (2-Ethoxyphenyl)methanethiol (CAS No. 1016530-34-9)

(2-Ethoxyphenyl)methanethiol, also known by its CAS number 1016530-34-9, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its thiol functional group, which imparts reactivity and versatility in synthetic chemistry.

The chemical structure of (2-Ethoxyphenyl)methanethiol consists of a benzene ring substituted with an ethoxy group at the 2-position and a methylthio group attached to the benzene ring. The presence of the thiol group makes this compound highly reactive, enabling it to participate in a wide range of chemical reactions, such as nucleophilic substitutions, oxidations, and metal coordination.

In the realm of pharmaceutical research, (2-Ethoxyphenyl)methanethiol has shown promise as a building block for the synthesis of bioactive molecules. Recent studies have explored its potential in the development of new drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the synthesis of a series of thioether derivatives from (2-Ethoxyphenyl)methanethiol that exhibited potent anti-inflammatory and analgesic properties. These derivatives were found to be effective in reducing inflammation and pain in animal models, suggesting their potential for further development as therapeutic agents.

Beyond pharmaceuticals, (2-Ethoxyphenyl)methanethiol has also found applications in the field of agrochemicals. Its reactivity and functional group diversity make it an attractive starting material for the synthesis of pesticides and herbicides. A recent study published in the Pest Management Science journal highlighted the use of (2-Ethoxyphenyl)methanethiol in the development of novel herbicides with improved selectivity and reduced environmental impact. The researchers demonstrated that derivatives of this compound could effectively control weeds while minimizing harm to non-target plants.

In materials science, (2-Ethoxyphenyl)methanethiol has been utilized as a ligand for metal coordination complexes. These complexes have shown interesting properties, such as luminescence and catalytic activity, making them valuable for applications in sensors and catalysis. A study published in the Inorganic Chemistry journal in 2021 described the synthesis and characterization of a series of palladium complexes containing (2-Ethoxyphenyl)methanethiol. The complexes exhibited high catalytic activity in cross-coupling reactions, which are crucial for the synthesis of complex organic molecules.

The synthetic accessibility of (2-Ethoxyphenyl)methanethiol is another factor contributing to its widespread use. Various synthetic routes have been developed to prepare this compound efficiently. One common method involves the reaction of 2-ethoxybenzyl chloride with sodium hydrosulfide or hydrogen sulfide gas. This reaction is typically carried out under mild conditions and yields high purity products, making it suitable for large-scale production.

In addition to its synthetic utility, (2-Ethoxyphenyl)methanethiol has been studied for its potential as a flavoring agent. Its unique aroma profile has led to its use in food and beverage industries to enhance flavor profiles. A study published in the Journal of Agricultural and Food Chemistry explored the sensory properties of various thioether compounds, including (2-Ethoxyphenyl)methanethiol. The results indicated that this compound contributed positively to flavor intensity and complexity when used at appropriate concentrations.

The safety profile of (2-Ethoxyphenyl)methanethiol is an important consideration for its industrial applications. Extensive toxicological studies have been conducted to evaluate its potential health effects. These studies have generally shown that this compound is well-tolerated at typical exposure levels, although proper handling precautions should be followed to minimize any risks associated with inhalation or skin contact.

In conclusion, (2-Ethoxyphenyl)methanethiol (CAS No. 1016530-34-9) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical structure and reactivity make it an invaluable building block for synthetic chemists working on new drugs, agrochemicals, materials, and flavorings. Ongoing research continues to uncover new possibilities for this versatile compound, ensuring its relevance and importance in the scientific community.